N'-(4-chloro-2-methylphenyl)-4-methyl-5-thiadiazolecarbohydrazide
Overview
Description
N'-(4-chloro-2-methylphenyl)-4-methyl-5-thiadiazolecarbohydrazide is a member of phenylhydrazines.
Scientific Research Applications
Anticancer Potential
N'-(4-chloro-2-methylphenyl)-4-methyl-5-thiadiazolecarbohydrazide and related compounds have been explored for their potential anticancer properties. Studies have shown that certain derivatives, synthesized using thioamide and hydrazonoyl chlorides, demonstrate significant in vitro anticancer activity against various cell lines, including hepatocellular carcinoma (HepG-2) (Gomha, Abdelaziz, Kheder, Abdel‐aziz, Alterary, & Mabkhot, 2017).
Antimicrobial Properties
Compounds derived from N'-(4-chloro-2-methylphenyl)-4-methyl-5-thiadiazolecarbohydrazide have also been evaluated for their antimicrobial activities. Research indicates that these derivatives, including thiosemicarbazides and 1,3,4-thiadiazoles, exhibit considerable antimicrobial efficacy against a range of bacterial and fungal strains (Hirpara, Parikh, Merja, & Parekh, 2003).
Antituberculosis Effects
Investigations into the antitubercular properties of derivatives of N'-(4-chloro-2-methylphenyl)-4-methyl-5-thiadiazolecarbohydrazide have shown promising results. Some specific thiadiazole and thiazole heterocycles bearing a benzo(b)thiophene nucleus, derived from reactions with thiosemicarbazide, have demonstrated potent activity against Mycobacterium tuberculosis (Vasoya, Paghdar, Chovatia, & Joshi, 2005).
Antifungal and Antiviral Activities
Derivatives of N'-(4-chloro-2-methylphenyl)-4-methyl-5-thiadiazolecarbohydrazide have shown potential as antifungal and antiviral agents. For example, 4-methyl-1,2,3-thiadiazole derivatives, synthesized via the Ugi reaction, displayed broad-spectrum fungicidal activity and significant antiviral effects against tobacco mosaic virus (Zuo, Mi, Fan, Zheng, Zhang, Wang, & Yang, 2010).
properties
Product Name |
N'-(4-chloro-2-methylphenyl)-4-methyl-5-thiadiazolecarbohydrazide |
|---|---|
Molecular Formula |
C11H11ClN4OS |
Molecular Weight |
282.75 g/mol |
IUPAC Name |
N'-(4-chloro-2-methylphenyl)-4-methylthiadiazole-5-carbohydrazide |
InChI |
InChI=1S/C11H11ClN4OS/c1-6-5-8(12)3-4-9(6)14-15-11(17)10-7(2)13-16-18-10/h3-5,14H,1-2H3,(H,15,17) |
InChI Key |
QUUVZAAUSMJIJD-UHFFFAOYSA-N |
SMILES |
CC1=C(C=CC(=C1)Cl)NNC(=O)C2=C(N=NS2)C |
Canonical SMILES |
CC1=C(C=CC(=C1)Cl)NNC(=O)C2=C(N=NS2)C |
solubility |
0.2 [ug/mL] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![9-(Trifluoromethyl)-2,3,4,4a,5,6-hexahydro-1h-pyrazino[1,2-a]quinoline](/img/structure/B1222275.png)
![1-[[[2-(2,4-Dichlorophenyl)-4-quinolinyl]-oxomethyl]amino]-3-phenylurea](/img/structure/B1222279.png)
![N-cyclopentyl-2-imino-1-[3-(4-morpholinyl)propyl]-5-oxo-3-dipyrido[1,2-d:3',4'-f]pyrimidinecarboxamide](/img/structure/B1222288.png)
![[3-Amino-4-(methoxymethyl)-6-methyl-2-thieno[2,3-b]pyridinyl]-(4-phenyl-1-piperazinyl)methanone](/img/structure/B1222290.png)
![2-[[3-cyano-6-(4-methoxyphenyl)-4-phenyl-2-pyridinyl]thio]-N-(5-methyl-2-thiazolyl)acetamide](/img/structure/B1222292.png)
![8-[3-(3,4-Dimethylphenoxy)propoxy]quinoline](/img/structure/B1222293.png)
![[5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl]-[4-(1-piperidinylsulfonyl)phenyl]methanone](/img/structure/B1222295.png)
